![molecular formula C14H13ClO3 B6381568 2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% CAS No. 1261899-34-6](/img/structure/B6381568.png)
2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95%
Overview
Description
2-Chloro-4-(2,4-dimethoxyphenyl)phenol (2C4DMP) is an aromatic compound belonging to the class of phenols. It is an organic compound with a molecular formula of C_10H_10ClO_3. 2C4DMP is a colorless to light yellow, crystalline solid that is insoluble in water and slightly soluble in organic solvents. It is widely used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the production of other compounds such as intermediates, catalysts, and surfactants.
Mechanism of Action
The mechanism of action of 2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% is not well understood. However, it is believed that the compound binds to certain proteins and enzymes in the body, which can alter the activity of the proteins and enzymes. This can lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and it has been shown to have an anti-inflammatory effect. Additionally, it has been shown to have an effect on the metabolism of certain compounds in the body, and it has been shown to have an effect on the activity of certain enzymes in the body.
Advantages and Limitations for Lab Experiments
2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% has several advantages and limitations for laboratory experiments. One advantage of 2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% is that it is relatively inexpensive and readily available. Additionally, it is relatively stable in aqueous solutions and can be stored for long periods of time. However, it is insoluble in water and is difficult to purify. Additionally, it is sensitive to light and air and can be easily degraded by these factors.
Future Directions
There are several potential future directions for research involving 2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95%. One potential direction is to investigate its mechanism of action in more detail. Additionally, further research could be done to explore its potential uses in the synthesis of new compounds and its potential therapeutic applications. Additionally, further research could be done to explore its potential interactions with other compounds and its potential effects on the body.
Synthesis Methods
2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% can be synthesized by a variety of methods. The most common method is a Friedel-Crafts alkylation reaction. In this reaction, an alkyl halide is reacted with an aromatic compound in the presence of an acid catalyst. The alkyl halide is converted to an alkyl group that is then attached to the aromatic compound. This reaction produces 2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95%.
Scientific Research Applications
2-Chloro-4-(2,4-dimethoxyphenyl)phenol, 95% is used in a variety of scientific research applications. It is used as a reactant in organic synthesis and as a starting material for the synthesis of various organic compounds. It is also used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and dyes. Additionally, it is used as a catalyst in the production of surfactants and other compounds.
properties
IUPAC Name |
2-chloro-4-(2,4-dimethoxyphenyl)phenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO3/c1-17-10-4-5-11(14(8-10)18-2)9-3-6-13(16)12(15)7-9/h3-8,16H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZMIIGXRGFGRSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80686048 | |
Record name | 3-Chloro-2',4'-dimethoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261899-34-6 | |
Record name | [1,1′-Biphenyl]-4-ol, 3-chloro-2′,4′-dimethoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261899-34-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2',4'-dimethoxy[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80686048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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